![molecular formula C7H6BrNO3 B6152210 2-[(6-bromopyridin-3-yl)oxy]acetic acid CAS No. 1346536-78-4](/img/no-structure.png)
2-[(6-bromopyridin-3-yl)oxy]acetic acid
Overview
Description
“2-[(6-bromopyridin-3-yl)oxy]acetic acid” is a chemical compound with a molecular weight of 232.03 . It is also known by its CAS number .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C7H6BrNO3 . The InChI code for this compound is 1S/C7H6BrNO3/c8-6-3-1-2-5 (9-6)4-7 (10)11/h1-3H,4H2, (H,10,11) .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(6-bromopyridin-3-yl)oxy]acetic acid involves the conversion of 6-bromopyridin-3-ol to the corresponding bromoester, which is then hydrolyzed to yield the target compound.", "Starting Materials": [ "6-bromopyridin-3-ol", "Acetic anhydride", "Pyridine", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: 6-bromopyridin-3-ol is reacted with acetic anhydride and pyridine to form the corresponding bromoester intermediate.", "Step 2: The bromoester intermediate is hydrolyzed using sodium hydroxide to yield the carboxylic acid intermediate.", "Step 3: The carboxylic acid intermediate is then treated with hydrochloric acid and water to yield the final product, 2-[(6-bromopyridin-3-yl)oxy]acetic acid." ] } | |
CAS RN |
1346536-78-4 |
Molecular Formula |
C7H6BrNO3 |
Molecular Weight |
232 |
Purity |
95 |
Origin of Product |
United States |
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